Cas no 143482-46-6 (3-(2,6-Dimethylphenoxy)azetidine Hydrochloride)

• Product Name: 3-(2,6-Dimethylphenoxy)azetidine Hydrochloride
• CAS No: 143482-46-6
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD09864485
• CID: 1313483
• PubChem ID: 19888405
• Update Time: 2025-07-23

3-(2,6-Dimethylphenoxy)azetidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-(2,6-dimethylphenoxy)-, hydrochloride
• SCHEMBL9683045
• 143482-46-6
• SB51468
• BTXFGLDVABONIY-UHFFFAOYSA-N
• 3-(2,6-dimethylphenoxy)azetidine monohydrochloride
• 3-(2,6-Dimethylphenoxy)azetidine HCl
• 3-(2,6-dimethylphenoxy)azetidine;hydrochloride
• MFCD09864485
• 3-(2,6-DIMETHYLPHENOXY)AZETIDINEHYDROCHLORIDE
• CS-0279450
• 3-(2,6-DIMETHYLPHENOXY)AZETIDINE HYDROCHLORIDE
• 3-(2,6-Dimethylphenoxy)azetidine Hydrochloride

• MDL： MFCD09864485
• Inchi： 1S/C11H15NO.ClH/c1-8-4-3-5-9(2)11(8)13-10-6-12-7-10;/h3-5,10,12H,6-7H2,1-2H3;1H
• InChI Key： BTXFGLDVABONIY-UHFFFAOYSA-N
• SMILES： Cl.O(C1C(C)=CC=CC=1C)C1CNC1

Computed Properties

• Exact Mass: 213.09218
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2,6-Dimethylphenoxy)azetidine Hydrochloride

Recent Advances in the Study of 3-(2,6-Dimethylphenoxy)azetidine Hydrochloride (CAS: 143482-46-6)

3-(2,6-Dimethylphenoxy)azetidine Hydrochloride (CAS: 143482-46-6) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current biomedical research.

The compound has been investigated primarily for its activity as a modulator of neurotransmitter systems, particularly in the context of neurological and psychiatric disorders. Researchers have employed advanced synthetic chemistry techniques to optimize the yield and purity of 3-(2,6-Dimethylphenoxy)azetidine Hydrochloride, ensuring its suitability for preclinical and clinical studies. Recent publications have detailed its synthesis routes, with particular emphasis on the use of novel catalysts and environmentally friendly solvents to enhance efficiency and sustainability.

In vitro and in vivo studies have demonstrated that 3-(2,6-Dimethylphenoxy)azetidine Hydrochloride exhibits high affinity for specific receptor targets, including serotonin and dopamine receptors. These findings suggest its potential utility in treating conditions such as depression, anxiety, and Parkinson's disease. Mechanistic studies have further elucidated its ability to modulate synaptic plasticity and neurotransmitter release, providing a foundation for future therapeutic applications. Notably, the compound's pharmacokinetic profile, including its bioavailability and metabolic stability, has been characterized in recent preclinical trials, supporting its progression to further developmental stages.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the translation of these findings into potential clinical applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful formulation of 3-(2,6-Dimethylphenoxy)azetidine Hydrochloride into a stable oral dosage form, addressing previous challenges related to its solubility and absorption. Additionally, computational modeling studies have provided insights into the compound's binding interactions with target proteins, facilitating the design of derivatives with improved efficacy and reduced side effects.

Despite these advancements, challenges remain in the development of 3-(2,6-Dimethylphenoxy)azetidine Hydrochloride as a therapeutic agent. Issues such as off-target effects and long-term safety profiles require further investigation. Ongoing research is focused on optimizing the compound's selectivity and minimizing potential adverse effects through structural modifications and targeted delivery systems. Future directions include the exploration of its applications in combination therapies and personalized medicine approaches, leveraging advances in genomics and biomarker identification.

In conclusion, 3-(2,6-Dimethylphenoxy)azetidine Hydrochloride represents a promising candidate in the field of medicinal chemistry, with recent studies underscoring its therapeutic potential and mechanistic versatility. Continued research efforts are expected to further elucidate its pharmacological properties and expand its applications in treating complex neurological and psychiatric disorders. The integration of multidisciplinary approaches, including synthetic chemistry, pharmacology, and computational biology, will be critical in advancing this compound toward clinical realization.